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Compound of Interest

Compound Name: Hesperetin-13C-d3

Cat. No.: B10817460 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide provides

comprehensive technical information on Hesperetin-13C-d3, a key analytical standard in the

study of the bioactive flavonoid, hesperetin. This document details its chemical properties,

provides guidance on its use in experimental settings, and explores the significant signaling

pathways it helps to elucidate.

Core Chemical Data
Hesperetin-13C-d3 is the isotopically labeled form of hesperetin, a flavanone predominantly

found in citrus fruits. The incorporation of one carbon-13 atom and three deuterium atoms

provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based

quantification of hesperetin in complex biological matrices.[1][2][3]
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Property Value Reference

CAS Number 2750534-85-9 [1]

Molecular Formula C₁₅[¹³C]H₁₁D₃O₆ [1]

Molecular Weight 306.3

Formal Name

2,3-dihydro-5,7-dihydroxy-2-(3-

hydroxy-(4-methoxy-¹³C-

d₃)phenyl)-4H-1-benzopyran-

4-one

Synonyms Hesperetin-¹³C,d₃

Purity ≥98%

Isotopic Enrichment ≥99% deuterated forms (d₁-d₃)

Appearance A solid

Solubility

Soluble in

Acetonitrile:Methanol (1:1),

DMF, and DMSO

SMILES

OC1=C(O--INVALID-LINK--

([2H])

[2H])C=CC(C2CC(C3=C(O)C=

C(O)C=C3O2)=O)=C1

InChI

InChI=1S/C16H14O6/c1-21-

13-3-2-8(4-10(13)18)14-7-

12(20)16-11(19)5-9(17)6-

15(16)22-14/h2-6,14,17-

19H,7H2,1H3/i1+1D3

Chemical Structure
The chemical structure of Hesperetin-13C-d3 is identical to that of hesperetin, with the

exception of the isotopic labeling in the methoxy group attached to the B-ring.
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Caption: Chemical structure of Hesperetin-13C-d3, indicating the positions of the carbon-13

and deuterium labels.

Experimental Protocols: Quantification of
Hesperetin using LC-MS/MS
Hesperetin-13C-d3 is primarily utilized as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods for the accurate quantification of hesperetin

in biological samples such as plasma and urine. The following provides a generalized

experimental protocol based on published methodologies.

Objective: To quantify the concentration of hesperetin in a biological matrix using Hesperetin-
13C-d3 as an internal standard.

Materials:

Hesperetin analytical standard

Hesperetin-13C-d3 (internal standard)

Biological matrix (e.g., plasma, urine)

Acetonitrile, methanol, formic acid (LC-MS grade)

Solid-phase extraction (SPE) cartridges (e.g., C18)

LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:
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Sample Preparation:

Thaw biological samples on ice.

To 100 µL of the sample, add a known concentration of Hesperetin-13C-d3 solution.

Perform protein precipitation by adding acetonitrile.

Vortex and centrifuge to pellet the precipitated proteins.

The resulting supernatant can be directly injected or further purified using SPE.

Solid-Phase Extraction (Optional but recommended for cleaner samples):

Condition the SPE cartridge with methanol followed by water.

Load the supernatant from the previous step onto the cartridge.

Wash the cartridge to remove interferences.

Elute hesperetin and Hesperetin-13C-d3 with an appropriate solvent (e.g., methanol).

Evaporate the eluate to dryness and reconstitute in the mobile phase.

LC-MS/MS Analysis:

Liquid Chromatography:

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B) is typical.

Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5

mL/min.

Mass Spectrometry:
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Ionization Mode: Electrospray ionization (ESI), often in negative ion mode for

flavanones.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Hesperetin: Monitor the transition of the precursor ion to a specific product ion.

Hesperetin-13C-d3: Monitor the transition of the isotopically labeled precursor ion to

its corresponding product ion. The mass shift will be +4 Da compared to unlabeled

hesperetin.

Data Analysis:

Construct a calibration curve using known concentrations of the hesperetin analytical

standard spiked into the same biological matrix.

Calculate the peak area ratio of hesperetin to Hesperetin-13C-d3 for each standard and

sample.

Determine the concentration of hesperetin in the samples by interpolating their peak area

ratios from the calibration curve.
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Caption: Experimental workflow for the quantification of hesperetin using Hesperetin-13C-d3.

Signaling Pathways Modulated by Hesperetin
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The use of Hesperetin-13C-d3 as an internal standard is critical for accurately determining the

concentration of hesperetin in cell culture or in vivo studies aimed at understanding its

mechanism of action. Hesperetin has been shown to modulate several key signaling pathways

implicated in various diseases, including cancer, inflammation, and neurodegenerative

disorders.

PI3K/Akt Signaling Pathway:

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a crucial intracellular signaling

cascade that regulates cell growth, proliferation, survival, and metabolism. Hesperetin has

been demonstrated to inhibit the phosphorylation of Akt, thereby downregulating this pathway.

This inhibitory effect contributes to its anti-proliferative and pro-apoptotic effects in cancer cells.

MAPK Signaling Pathway:

The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK, JNK, and p38, is

involved in cellular responses to a variety of stimuli and plays a significant role in inflammation

and cancer. Hesperetin has been shown to suppress the phosphorylation of ERK and p38

MAPK, leading to its anti-inflammatory and anti-angiogenic effects.

NF-κB Signaling Pathway:

Nuclear Factor-kappa B (NF-κB) is a key transcription factor that regulates the expression of

genes involved in inflammation, immunity, and cell survival. Hesperetin can inhibit the activation

of the NF-κB pathway, leading to a reduction in the production of pro-inflammatory cytokines.
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Caption: Hesperetin's inhibitory effects on key signaling pathways.

In conclusion, Hesperetin-13C-d3 is an indispensable tool for researchers studying the

pharmacokinetics and pharmacodynamics of hesperetin. Its use enables precise and accurate

quantification, which is fundamental to elucidating the mechanisms by which hesperetin exerts

its diverse biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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